Cas no 53154-00-0 (2-cyclopentylpropanenitrile)

2-cyclopentylpropanenitrile structure

2-cyclopentylpropanenitrile structure

Product Name:2-cyclopentylpropanenitrile

CAS No:53154-00-0

Molecular Formula:C₈H₁₃N

Molecular Weight:123.195522069931

CID:5830111

PubChem ID:54196541

2-cyclopentylpropanenitrile Properties

Names and Identifiers

- Cyclopentaneacetonitrile, α-methyl-
- AKOS011926223
- EN300-1870186
- 2-cyclopentylpropanenitrile
- 53154-00-0
- SCHEMBL1371349
- InChIKey： UIUQLPYCKLGRKP-UHFFFAOYSA-N
- Inchi： 1S/C8H13N/c1-7(6-9)8-4-2-3-5-8/h7-8H,2-5H2,1H3
- SMILES： C1(C(C)C#N)CCCC1

Computed Properties

Exact Mass: 123.104799419g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 123.104799419g/mol
Heavy Atom Count: 9
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Boiling Point: 212.7±9.0 °C(Predicted)
Density: 0.917±0.06 g/cm3(Predicted)

2-cyclopentylpropanenitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1870186-0.05g	2-cyclopentylpropanenitrile	53154-00-0		0.05g	$468.0	2023-09-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1582032-50mg	2-Cyclopentylpropanenitrile	53154-00-0	98%	50mg	￥11325.00

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3. Kinetics of formation of bile salt micelles from coarse-grained Langevin dynamics simulations†

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4. Synthesis and structural studies on (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one: a promising nonlinear optical material†

I. D. Borges,J. A. V. Danielli,V. E. G. Silva,L. O. Sallum,J. E. Queiroz,L. D. Dias,I. Iermak,G. L. B. Aquino,A. J. Camargo RSC Adv., 2020,10, 22542-22555
5. Back cover

New J. Chem., 2019,43, 3633-3634
6. A thiazolo[5,4-d]thiazole-bridged porphyrin organic framework as a promising nonlinear optical material†

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7. Oxygen-enriched hierarchical porous carbon derived from biowaste sunflower heads for high-performance supercapacitors†

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8. Contents list

CrystEngComm, 2014,16, 5169-5179
9. Theoretical investigation of the chemoselectivity and synchronously pyrazole ring formation mechanism from ethoxymethylenemalononitrile and hydrazine hydrate in the gas and solvent phases: DFT, meta-GGA studies and NBO analysis†

H. Sabet-Sarvestani,H. Eshghi,M. Bakavoli,M. Izadyar,M. Rahimizadeh RSC Adv., 2014,4, 43485-43495
10. Fabrication of the graphene honeycomb structure as a scaffold for the study of cell growth

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